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Compound of Interest

Compound Name: HRO761

Cat. No.: B15584112

For laboratory professionals engaged in drug development and research, the proper handling
and disposal of investigational compounds like HRO761 is a critical component of laboratory
safety and regulatory compliance. HRO761 is identified as a potent and selective allosteric
inhibitor of the Werner syndrome ATP-dependent helicase (WRN), with potential antineoplastic
activity, highlighting the need for careful management of its waste stream.[1][2][3][4]

Chemical and Physical Properties of HRO761

A summary of the key chemical and physical properties of HRO761 is provided below to inform
safe handling and disposal decisions.
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Property Value

Molecular Formula Cs31H31CIF3N9Os

Molecular Weight 702.09 g/mol [2]

CAS Number 2869954-34-5[2]

Appearance Solid[2]

Solubility Soluble in DMSO up to 100 mg/mL[3][5]
Storage (Solid Powder) -20°C for 12 months; 4°C for 6 months[2]
Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[5][6]

HRO-761, Werner syndrome RecQ helicase-IN-

S
ynomms 1[2][4][6]

Disposal Protocol for HRO761 Waste

As a potent bioactive compound, HRO761 and any materials contaminated with it should be
treated as hazardous chemical waste. Disposal must adhere to local, state, and federal
regulations, as well as institutional policies. The following is a general experimental protocol for
the disposal of HRO761 waste.

Objective: To safely collect, store, and dispose of HRO761 waste in accordance with hazardous
waste management best practices.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

o Designated hazardous waste container, clearly labeled.
o Waste labels compliant with institutional and regulatory standards.
e Secondary containment for waste container.

Procedure:
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o Waste Segregation:

o Do not mix HRO761 waste with non-hazardous trash or other waste streams like
radioactive or biological waste.[7]

o Collect different forms of HRO761 waste (e.g., solid, liquid) in separate, compatible
containers.

e \Waste Collection:

o Solid Waste: Collect unused or expired HRO761 powder, as well as contaminated items
such as pipette tips, tubes, and gloves, in a designated, puncture-proof container lined
with a heavy-duty plastic bag.

o Liquid Waste: Collect solutions containing HRO761, including stock solutions and
experimental media, in a sealable, chemical-resistant container. If dissolved in a solvent
like DMSO, the waste should be managed as both a chemical and solvent waste.

o Ensure all containers are in good condition and compatible with the waste they are
holding.

e Labeling:
o Immediately label the waste container with a hazardous waste tag.
o The label must include:
» The words "Hazardous Waste."

= The full chemical name: N-[2-chloro-4-(trifluoromethyl)phenyl]-2-[2-(3,6-dihydro-2H-
pyran-4-yl)-5-ethyl-6-[4-(5-hydroxy-6-methylpyrimidine-4-carbonyl)piperazin-1-yl]-7-oxo-
[1][2][3]triazolo[1,5-a]pyrimidin-4-yllacetamide, and the common name "HRO761."[1]

» The concentration and quantity of the waste.
» The date accumulation started.

» The associated hazards (e.g., "Toxic," "Chemical Hazard").
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o Storage:

o Store the sealed waste container in a designated, secure area away from general
laboratory traffic.

o Use secondary containment to prevent spills.

o Store in a well-ventilated area. Do not store flammables with oxidizers or acids with
caustics.[7]

e Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Do not dispose of HRO761 down the drain or in regular trash.[7] Evaporation of chemical
waste is not an acceptable disposal method.[7]

Logical Workflow for HRO761 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of HRO761 waste.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b15584112?utm_src=pdf-body
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b15584112?utm_src=pdf-body
https://www.benchchem.com/product/b15584112?utm_src=pdf-body
https://www.benchchem.com/product/b15584112?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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